Cas no 1804407-20-2 (5-Bromomethyl-2-cyano-4-methylphenylacetic acid)

• Product Name: 5-Bromomethyl-2-cyano-4-methylphenylacetic acid
• CAS No: 1804407-20-2
• MF: C₁₁H₁₀BrNO₂
• MW: 268.106602191925
• CID: 5005727
• Update Time: 2025-10-21

5-Bromomethyl-2-cyano-4-methylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromomethyl-2-cyano-4-methylphenylacetic acid

• Inchi： 1S/C11H10BrNO2/c1-7-2-10(6-13)8(4-11(14)15)3-9(7)5-12/h2-3H,4-5H2,1H3,(H,14,15)
• InChI Key： KNTBMNHPKCOYJG-UHFFFAOYSA-N
• SMILES： BrCC1C=C(CC(=O)O)C(C#N)=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 2
• Topological Polar Surface Area: 61.1

Additional information on 5-Bromomethyl-2-cyano-4-methylphenylacetic acid

5-Bromomethyl-2-cyano-4-methylphenylacetic Acid (CAS 1804407-20-2): A Versatile Chemical Intermediate for Pharmaceutical Research

In the rapidly evolving field of pharmaceutical chemistry, 5-Bromomethyl-2-cyano-4-methylphenylacetic acid (CAS 1804407-20-2) has emerged as a crucial building block for drug discovery and development. This specialized compound, often searched as "5-Bromomethyl-2-cyano-4-methylphenylacetic acid supplier" or "CAS 1804407-20-2 technical data," combines multiple functional groups that make it particularly valuable for creating complex molecular architectures.

The molecular structure of 5-Bromomethyl-2-cyano-4-methylphenylacetic acid features three reactive sites that researchers frequently inquire about: the bromomethyl group (excellent for nucleophilic substitutions), the cyano group (useful for further derivatization), and the acetic acid moiety (providing water solubility and hydrogen bonding capacity). These characteristics explain why search terms like "5-Bromomethyl-2-cyano-4-methylphenylacetic acid reactivity" and "methylphenylacetic acid derivatives applications" show increasing popularity in scientific databases.

Recent trends in medicinal chemistry have driven significant interest in CAS 1804407-20-2, particularly for developing kinase inhibitors and anti-inflammatory agents. The compound's ability to serve as a precursor for heterocyclic compounds answers many researchers' questions about "building blocks for drug-like molecules." Its balanced lipophilicity (logP ~2.1) and molecular weight (268.1 g/mol) make it ideal for creating candidates with improved pharmacokinetic properties.

The synthesis of 5-Bromomethyl-2-cyano-4-methylphenylacetic acid typically involves bromination of corresponding methyl derivatives, a process many researchers search as "synthesis of bromomethyl phenylacetic acids." Current Good Manufacturing Practice (cGMP) versions are increasingly available to meet the pharmaceutical industry's stringent requirements, addressing common queries about "high purity CAS 1804407-20-2" and "GMP-grade pharmaceutical intermediates."

From an applications perspective, this compound has shown particular promise in developing Janus kinase (JAK) inhibitors, answering frequent searches about "JAK inhibitor intermediates" and "immune-modulator precursors." The cyano group allows for convenient conversion to tetrazoles or amides, while the bromomethyl functionality enables efficient coupling reactions—features that explain its growing presence in patent literature.

Storage and handling of 5-Bromomethyl-2-cyano-4-methylphenylacetic acid require standard precautions for organic compounds, with many safety data sheets emphasizing protection from moisture (searches for "CAS 1804407-20-2 stability" are common). The compound typically appears as a white to off-white crystalline powder with melting points ranging from 120-125°C, information frequently requested as "physical properties of 5-Bromomethyl-2-cyano-4-methylphenylacetic acid."

The market for CAS 1804407-20-2 has expanded significantly with the growth of contract research organizations (CROs) and the pharmaceutical outsourcing industry. Suppliers often receive inquiries about "bulk quantities of 5-Bromomethyl-2-cyano-4-methylphenylacetic acid" and "custom synthesis of methylphenylacetic acid derivatives," reflecting its importance in scaled-up drug development projects.

Analytical methods for 5-Bromomethyl-2-cyano-4-methylphenylacetic acid typically employ HPLC (searches for "HPLC methods for CAS 1804407-20-2" are prevalent), with purity specifications usually exceeding 97% for research applications. The compound's UV absorption characteristics (λmax ~260 nm) make it suitable for various detection methods, addressing technical questions about "analytical characterization of cyano-methylphenylacetic acids."

Environmental and regulatory aspects of 5-Bromomethyl-2-cyano-4-methylphenylacetic acid have gained attention, with increasing searches for "green chemistry approaches to bromomethyl compounds." While not classified as hazardous under current regulations, proper waste management procedures are recommended—a topic often covered in safety documents requested as "CAS 1804407-20-2 MSDS."

Future research directions for CAS 1804407-20-2 may explore its potential in creating biodegradable polymers or photoactive materials, answering emerging queries about "multifunctional aromatic acid applications." The compound's versatility ensures its continued relevance as pharmaceutical research increasingly focuses on targeted therapies and personalized medicine approaches.